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Compound of Interest

Compound Name: Adhesamine

Cat. No.: B1224519

Essential Safety and Handling Guide for
Adhesamine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for
the handling of Adhesamine. The following procedures are designed to ensure the safe use of
Adhesamine in a laboratory setting, covering everything from personal protective equipment to
disposal.

Personal Protective Equipment (PPE) and Safety
Measures

While Adhesamine is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is essential to ensure a safe working environment. The following
table summarizes the recommended personal protective equipment and safety measures.
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Category

Recommendation

Details

Eye Protection

Safety goggles with side-
shields

Essential to protect eyes from

potential splashes.

Hand Protection

Protective gloves

Use standard laboratory
gloves (e.g., nitrile) to prevent

skin contact.

Skin and Body Protection

Impervious clothing (Lab coat)

A standard lab coat is sufficient

to protect skin and clothing.

Respiratory Protection

Suitable respirator (if

dust/aerosol is generated)

Use in a well-ventilated area. A
respirator is recommended if
there is a risk of inhaling dust

or aerosols.

Ventilation

Adequate ventilation

Always handle Adhesamine in
a well-ventilated laboratory
space or under a chemical

fume hood.

Safety Stations

Accessible safety shower and

eye wash station

Ensure that a safety shower
and eyewash station are
readily accessible in the event

of an emergency.

Operational Plans: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Adhesamine and

ensuring laboratory safety.
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Aspect

Procedure

Handling

Avoid inhalation, and contact with eyes and
skin. Avoid the formation of dust and aerosols.
Use only in areas with appropriate exhaust

ventilation.[1]

Storage

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Reconstitution

Following reconstitution, it is recommended to
aliquot and freeze at -20°C. Stock solutions are
reported to be stable for up to one month at
-20°C.[2]

Emergency and First Aid Procedures

In the event of exposure or a spill, follow these immediate first aid and emergency procedures.
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Exposure Route First Aid Measures

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower
Eye Contact eyelids. Remove any contact lenses. Continue

to rinse for at least 15 minutes and seek prompt

medical attention.[1]

Rinse the skin thoroughly with large amounts of
_ water. Remove contaminated clothing and
Skin Contact o ) )
shoes. If irritation persists, seek medical

attention.[1]

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide respiratory support.

Seek medical attention if symptoms persist.[1]

Wash out the mouth with water. Do NOT induce

Ingestion
vomiting. Seek immediate medical attention.
For small spills, absorb the solution with a non-
combustible absorbent material (e.g., sand,
diatomite). Decontaminate surfaces by

Spill scrubbing with alcohol. For large spills,

evacuate the area and prevent the substance
from entering drains. Use full personal

protective equipment during cleanup.

Disposal Plan

Dispose of Adhesamine and any contaminated materials in accordance with local, state, and
federal regulations.
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Waste Type Disposal Method

Dispose of the substance in accordance with
Unused Adhesamine prevailing country, federal, state, and local
regulations. Do not dispose of down the drain.

Conduct recycling or disposal in accordance
Contaminated Packaging with prevailing country, federal, state, and local

regulations.

) Decontaminate surfaces and equipment by
Contaminated Labware ) ) )
scrubbing with alcohol before disposal.

Experimental Protocol: Coating Cell Culture
Surfaces with Adhesamine

Adhesamine is utilized in cell culture to promote cell adhesion, growth, and differentiation,
particularly for neuronal cells. The following is a general protocol for coating cell culture
surfaces.

Materials:

Adhesamine

Phosphate-Buffered Saline (PBS)

Glass coverslips or cell culture plates

Sterile water

Procedure:

o Prepare Adhesamine Solution: Dissolve Adhesamine in PBS to a final concentration of 20
pg/ml.

o Coating: Add the Adhesamine solution to the cell culture surface (e.g., glass coverslips,
multi-well plates), ensuring the entire surface is covered.
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 Incubation: Incubate the cultureware overnight at room temperature (24-26°C).

e Washing: Before seeding the cells, thoroughly wash the coated surfaces three times with
sterilized water to remove any unbound Adhesamine.

e Cell Seeding: The coated surfaces are now ready for cell seeding.

Signaling Pathway of Adhesamine

Adhesamine promotes cell adhesion and growth by interacting with cell surface molecules and
activating downstream signaling pathways. It has been shown to bind to heparan sulfate on the
cell surface, which in turn activates Focal Adhesion Kinase (FAK) and the Mitogen-Activated
Protein Kinase (MAPK) pathway. This signaling cascade is crucial for cell adhesion,
differentiation, and survival.
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Adhesamine Signaling Pathway

Quantitative Data

The following tables summarize the available quantitative data for Adhesamine. Note that for
many physical and chemical properties, specific data is not available in the provided safety

data sheets.

Physical and Chemical Properties
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Property Value

Formula C24H32CI4N802S2
Molecular Weight 670.51

Appearance Data not available
Odor Data not available
Melting Point Data not available
Boiling Point Data not available
Flash Point Data not available
Solubility Data not available

Toxicological Information

Effect

Result

Acute toxicity

Data not available

Skin corrosion/irritation

Data not available

Serious eye damage/irritation

Data not available

Respiratory or skin sensitization

Data not available

Germ cell mutagenicity

Data not available

Carcinogenicity

Data not available

Reproductive toxicity

Data not available

Exposure Controls

Parameter

Value

Occupational Exposure Limit Values

No data available
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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